Cas no 1895610-39-5 (N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine)

• Product Name: N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine
• CAS No: 1895610-39-5
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 5716928
• PubChem ID: 117036610
• Update Time: 2025-10-30

N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-785832
• 1895610-39-5
• N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine

• Inchi： 1S/C10H21NO2S/c1-8(2)14(12,13)10-6-4-9(11-3)5-7-10/h8-11H,4-7H2,1-3H3
• InChI Key： WEASHFXRMRLYOQ-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(CC1)NC)(=O)=O

Computed Properties

• Exact Mass: 219.12930009g/mol
• Monoisotopic Mass: 219.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Additional information on N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine

Comprehensive Overview of N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine (CAS No. 1895610-39-5)

N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine (CAS No. 1895610-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclohexane ring substituted with a methylamine group and a propane-2-sulfonyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The growing interest in N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine is reflected in its frequent appearance in scientific literature and patent filings. Its sulfonyl group contributes to its stability and reactivity, which are critical for designing molecules with enhanced bioavailability. Recent studies have highlighted its role as a key building block in the synthesis of small-molecule inhibitors, which are pivotal in modulating enzyme activity. This aligns with current trends in precision medicine, where tailored compounds like this are essential for addressing complex diseases.

From an industrial perspective, CAS No. 1895610-39-5 is valued for its scalability and compatibility with modern green chemistry principles. Manufacturers are optimizing its production to minimize environmental impact, a topic of high relevance in today’s sustainability-focused market. Questions such as "How is N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine synthesized?" and "What are its applications in medicinal chemistry?" are commonly searched, reflecting user demand for detailed technical insights. The compound’s lipophilic nature also makes it a candidate for improving drug delivery systems, a hot topic in pharmaceutical innovation.

In addition to its pharmaceutical potential, N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine is being investigated for its utility in material science. Its robust chemical framework allows for modifications that can enhance polymer properties, catering to advancements in biodegradable materials. This dual applicability in life sciences and industrial applications underscores its interdisciplinary importance. Researchers are also examining its structure-activity relationships (SAR) to unlock further functionalities, a subject frequently queried in academic and professional forums.

Quality control and analytical profiling of CAS No. 1895610-39-5 are critical to ensuring its consistency in research and production. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are often discussed in user-generated content, highlighting the need for reliable characterization data. Furthermore, the compound’s storage conditions and handling protocols are practical concerns for laboratories, making them recurring topics in technical guides and FAQs.

The future of N-Methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine lies in its adaptability to emerging technologies. With the rise of AI-driven drug design and computational chemistry, this compound is being virtually screened for novel interactions, a trend dominating contemporary scientific discourse. Its integration into high-throughput screening platforms exemplifies its relevance in accelerating drug development cycles. As such, it remains a focal point for both academic and industrial research, bridging gaps between theoretical discovery and practical application.